Cas no 62267-72-5 (3H-Phenoxazin-3-one, 8-(hydroxymethyl)-2-methoxy-)

62267-72-5 structure
Product name:3H-Phenoxazin-3-one, 8-(hydroxymethyl)-2-methoxy-
3H-Phenoxazin-3-one, 8-(hydroxymethyl)-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Phenoxazin-3-one, 8-(hydroxymethyl)-2-methoxy-
- 8-(hydroxymethyl)-2-methoxyphenoxazin-3-one
- CHEBI:223506
- 62267-72-5
- 4-Demethoxymichigazone
- DTXSID60433855
-
- Inchi: InChI=1S/C14H11NO4/c1-18-14-5-10-13(6-11(14)17)19-12-3-2-8(7-16)4-9(12)15-10/h2-6,16H,7H2,1H3
- InChI Key: SAFGCEMUYUHOGB-UHFFFAOYSA-N
- SMILES: COC1=CC2=NC3=C(C=CC(=C3)CO)OC2=CC1=O
Computed Properties
- Exact Mass: 257.06883
- Monoisotopic Mass: 257.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.1Ų
- XLogP3: 0.8
Experimental Properties
- PSA: 68.12
3H-Phenoxazin-3-one, 8-(hydroxymethyl)-2-methoxy- Related Literature
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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